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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyridine

Cat. No.: B1282197 Get Quote

2-Acetyl-3-methylpyridine: A Technical Safety
Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety information for 2-
Acetyl-3-methylpyridine (CAS No. 85279-30-7). Due to the limited availability of a

comprehensive, dedicated Safety Data Sheet (SDS) for this specific compound, this document

synthesizes available data from authoritative sources, including the PubChem database, and

supplements it with information from the SDS of structurally similar isomers such as 2-

Acetylpyridine and 3-Acetylpyridine. This guide is intended to inform researchers and

professionals in drug development and other scientific fields on the safe handling, storage, and

disposal of this compound.

Chemical and Physical Properties
2-Acetyl-3-methylpyridine, also known as 1-(3-methylpyridin-2-yl)ethan-1-one, is a pyridine

derivative. The following table summarizes its key chemical and physical properties. Data for

the closely related isomer, 2-Acetylpyridine, is included for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1282197?utm_src=pdf-interest
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 2-Acetyl-3-methylpyridine
2-Acetylpyridine (Isomer
for Comparison)

CAS Number 85279-30-7 1122-62-9

Molecular Formula C₈H₉NO C₇H₇NO

Molecular Weight 135.16 g/mol [1] 121.14 g/mol [2][3]

Boiling Point No data available 188-189 °C[2][3]

Density No data available 1.08 g/cm³ at 25 °C[3]

Flash Point No data available 76 °C (168.8 °F)[4]

Appearance No data available Viscous colorless liquid[2]

Solubility No data available Soluble in ether and acids[5]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. Based on information from the PubChem

database, 2-Acetyl-3-methylpyridine is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure), Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:
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alt text

The following diagram illustrates the logical relationship of the GHS hazard statements for 2-
Acetyl-3-methylpyridine.

2-Acetyl-3-methylpyridine

GHS Hazard Statements

2-Acetyl-3-methylpyridine

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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GHS Hazard Statements for 2-Acetyl-3-methylpyridine.

Toxicological Information
Detailed toxicological studies specifically for 2-Acetyl-3-methylpyridine are not readily

available. However, based on the GHS classification, the primary toxicological concerns are

acute oral toxicity, and irritation to the skin, eyes, and respiratory system. For the related

isomer, 2-Acetylpyridine, the oral LD50 in rats is reported as 2280 mg/kg.[4] It is important to

note that the toxicological properties of 2-Acetyl-3-methylpyridine have not been fully

investigated. No components of the related compound 2-Acetylpyridine at levels greater than or

equal to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC,

NTP, or OSHA.
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Experimental Protocols
Specific experimental protocols for safety and toxicity testing of 2-Acetyl-3-methylpyridine are

not available in the public domain. However, standard OECD (Organisation for Economic Co-

operation and Development) guidelines for testing of chemicals would be applicable. These

include:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class

Method). This method involves the administration of the test substance to fasted animals in a

stepwise procedure.

Skin Irritation/Corrosion: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). This

involves the application of the test substance to the skin of an animal, followed by

observation for erythema and edema.

Eye Irritation/Corrosion: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). The test

substance is applied to the eye of an animal, and the degree of eye irritation/corrosion is

evaluated by scoring lesions of the conjunctiva, cornea, and iris.

The workflow for a general chemical safety assessment is outlined below.
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Chemical Safety Assessment Workflow

Identify Chemical
(2-Acetyl-3-methylpyridine)

Gather Hazard Information
(GHS, Toxicology Data)

Exposure Assessment
(Routes, Duration, Frequency)

Risk Characterization
(Integrate Hazard and Exposure)

Implement Control Measures
(PPE, Engineering Controls)

Review and Update

Re-evaluate

Click to download full resolution via product page

General workflow for a chemical safety assessment.

Safe Handling and Storage
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Given the identified hazards, the following precautions should be taken when handling 2-
Acetyl-3-methylpyridine:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4]

The decision-making process for handling a chemical spill is illustrated in the following diagram.
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Chemical Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Others & Supervisor

Assess the Spill
(Size, Hazard)

Small & Low Hazard?

Clean up with appropriate
absorbent material

Yes

Contact Emergency Response

No

Dispose of waste properly
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Decision workflow for responding to a chemical spill.

First-Aid Measures
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In case of exposure to 2-Acetyl-3-methylpyridine, the following first-aid measures should be

taken:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[7]

Fire-Fighting Measures
While the flashpoint for 2-Acetyl-3-methylpyridine is not available, its isomer 2-Acetylpyridine

is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Forms explosive mixtures with air on intense heating. Hazardous

combustion products may include carbon oxides and nitrogen oxides.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[9]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not let the product enter drains.

This technical guide is intended for informational purposes only and should not be considered a

substitute for a formal risk assessment. Researchers should always consult the most current

and comprehensive safety information available and adhere to all institutional and regulatory

safety protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://prod.adv-bio.com/sds-us/4084sdsUS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/56428MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/56428MSDS.pdf
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-1758923332.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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